Cas no 5466-91-1 ( )

  structure
  structure
Product Name: 
CAS No:5466-91-1
MF:C12H12N2O2S
MW:248.300881385803
CID:942471
PubChem ID:231839
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(4-aminophenyl)benzenesulfonamide
    • (4-aminophenyl)benzenesulfonamide
    • 4'-aminobenzenesulfonanilide
    • AC1L5MK5
    • AC1Q6VUV
    • benzenesulfonamide, n-(4-aminophenyl)-
    • benzenesulfonic acid-(4-amino-anilide)
    • Benzolsulfonsaeure-(4-amino-anilid)
    • CBDivE_015058
    • ChemDiv3_000660
    • N-Benzolsulfonyl-p-phenylendiamin
    • N-phenylsulfonyl-1,4-phenylenediamine
    • NSC28604
    • SureCN3081180
    • NSC 28604
    • DTXSID40282883
    • STK358781
    • N-phenylsulfonyl--1,4-phenylenediamine
    • HMS2621P17
    • SCHEMBL3081180
    • BDBM50554591
    • 5466-91-1
    • BRD-K61239558-001-01-9
    • CHEMBL181686
    • A1-05973
    • MLS000685461
    • SMR000312425
    • NCGC00172646-01
    • HMS1474N22
    • AKOS000129633
    • NSC-28604
    •  
    • Inchi: 1S/C12H12N2O2S/c13-10-6-8-11(9-7-10)14-17(15,16)12-4-2-1-3-5-12/h1-9,14H,13H2
    • InChI Key: UGLIOSUKEZPTCF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 391.16463
  • Monoisotopic Mass: 248.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 573.7°C at 760 mmHg
  • Flash Point: 300.8°C
  • Refractive Index: 1.669
  • PSA: 86.6
  • LogP: 3.80460
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